Cas no 2034442-54-9 (2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one)

2-[3-(Triazol-1-yl)azetidine-1-carbonyl]chromen-4-one is a structurally complex heterocyclic compound combining a chromen-4-one core with a triazole-substituted azetidine moiety. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile pharmacophore, offering opportunities for targeted drug design. The triazole group enhances binding affinity through hydrogen bonding and dipole interactions, while the azetidine ring contributes to conformational rigidity, improving selectivity. The chromen-4-one framework is known for its bioactivity, particularly in kinase inhibition and anti-inflammatory applications. This compound’s modular structure allows for further derivatization, making it a valuable intermediate in the synthesis of biologically active molecules. Its balanced lipophilicity and steric profile may also favor favorable pharmacokinetic properties.

2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one structure

2034442-54-9 structure

Product Name:2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one

CAS No:2034442-54-9

MF:C₁₅H₁₂N₄O₃

MW:296.280782699585

CID:5379887

Update Time:2025-08-04

2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one
- Inchi： 1S/C15H12N4O3/c20-12-7-14(22-13-4-2-1-3-11(12)13)15(21)18-8-10(9-18)19-6-5-16-17-19/h1-7,10H,8-9H2
- InChI Key： IHFXWMHVQFSMKR-UHFFFAOYSA-N
- SMILES： C1(C(N2CC(N3C=CN=N3)C2)=O)OC2=C(C=CC=C2)C(=O)C=1

2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6473-2089-2μmol	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6473-2089-5μmol	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6473-2089-10μmol	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	10μl	$103.5	2023-04-25
Life Chemicals	F6473-2089-1mg	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6473-2089-2mg	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6473-2089-3mg	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6473-2089-4mg	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6473-2089-5mg	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	5mg	$103.5	2023-04-25
Life Chemicals	F6473-2089-10mg	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	10mg	$118.5	2023-04-25
Life Chemicals	F6473-2089-15mg	2-[3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-4H-chromen-4-one	2034442-54-9	90%+	15mg	$133.5	2023-04-25

2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Related Categories

Additional information on 2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one

Recent Advances in the Study of 2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one (CAS: 2034442-54-9)

The compound 2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one (CAS: 2034442-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the triazole-azetidine scaffold in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the chromen-4-one moiety further enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound.

In vitro studies have demonstrated that 2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, the compound has shown high affinity for COX-2 and 5-LOX, suggesting its potential as a dual inhibitor for the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may also possess anticancer properties, with promising results in cell lines associated with breast and lung cancers.

Further investigations into the pharmacokinetic properties of 2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one have revealed favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and moderate plasma protein binding, which are critical factors for its development as an oral therapeutic agent. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

In conclusion, 2-[3-(triazol-1-yl)azetidine-1-carbonyl]chromen-4-one represents a novel chemical entity with significant therapeutic potential. Ongoing research is focused on elucidating its mechanism of action, improving its pharmacological properties, and exploring its applications in various disease models. The compound's unique structure and promising biological activity make it a valuable subject for future drug development efforts in the chemical biology and pharmaceutical industries.